2-ethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-1-naphthamide hydrochloride

• IUPAC Name: 2-ethoxy-N-[2-(4-methylsulfonylpiperazin-1-yl)ethyl]naphthalene-1-carboxamide;hydrochloride
• InChI: InChI=1S/C20H27N3O4S.ClH/c1-3-27-18-9-8-16-6-4-5-7-17(16)19(18)20(24)21-10-11-22-12-14-23(15-13-22)28(2,25)26;/h4-9H,3,10-15H2,1-2H3,(H,21,24);1H
• InChI Key: FCYFRLLSBUUCLU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C2=CC=CC=C2C=C1)C(=O)NCCN3CCN(CC3)S(=O)(=O)C.Cl
• Molecular Formula: C20H28ClN3O4S
• Molecular Weight: 442.0 g/mol

Description

2-ethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-1-naphthamide hydrochloride is a useful research compound. Its molecular formula is C20H28ClN3O4S and its molecular weight is 441.97. The purity is usually 95%.
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Scientific Research Applications

Analytical Derivatization in Liquid Chromatography

A new sulfonate reagent, closely related to the compound , was synthesized for analytical derivatization in liquid chromatography, incorporating a fluorophore for sensitive detection and a tertiary amino function for easy removal after derivatization. This development highlights the potential of such compounds in enhancing the sensitivity and specificity of liquid chromatographic analyses, particularly for small molecules like caproic acid, demonstrating a detection limit of about 0.1 pmol (Wu et al., 1997).

Non-Nucleoside HIV-1 Reverse Transcriptase Inhibitors

Derivatives of the molecule have been synthesized and evaluated for their potential as non-nucleoside inhibitors of HIV-1 reverse transcriptase. This research indicates the utility of such compounds in the development of more potent HIV treatments, with some derivatives showing significant improvement in potency compared to existing treatments (Romero et al., 1994).

5-HT7 Receptor Antagonists

Compounds structurally related to 2-ethoxy-N-(2-(4-(methylsulfonyl)piperazin-1-yl)ethyl)-1-naphthamide hydrochloride have been prepared and evaluated as 5-HT7 receptor antagonists, showing significant potency and selectivity. This suggests their potential application in treating disorders associated with the 5-HT7 receptor, such as depression and anxiety (Yoon et al., 2008).

Antimicrobial Applications

A novel multifunctional ligand precursor bearing a piperazine substituent and naphthoquinone groups demonstrated strong fluorescence emission and exhibited broad-spectrum antimicrobial activity against several pathogens, including S. aureus and E. coli. This highlights the potential of such compounds in the development of new antimicrobial agents (Verma & Singh, 2015).

Antihistamine Properties

Cetirizine, a molecule structurally similar to the compound , is a piperazine antihistamine effective in treating urticaria and allergic rhinitis. This underscores the potential of such compounds in the development of selective H1 histamine receptor antagonists for the treatment of allergic conditions (Arlette, 1991).